Cas no 2229455-54-1 (1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229455-54-1
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6207105
• PubChem ID: 165764669
• Update Time: 2025-06-08

1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1762983
• 2229455-54-1
• [1-(4-ethynylphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H17N/c1-4-11-5-7-12(8-6-11)14(10-15)9-13(14,2)3/h1,5-8H,9-10,15H2,2-3H3
• InChI Key： MPLXCEMVGZEQRS-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(C#C)=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229455-54-1 and Product Name: 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine

The compound identified by the CAS number 2229455-54-1 and the product name 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-ethynylphenyl moiety and a 2,2-dimethylcyclopropyl group contributes to its distinct chemical properties, making it a subject of intense research interest.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the development of innovative therapeutic agents. The structural framework of 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. The ethynyl group at the phenyl ring introduces a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This flexibility has been exploited in various research endeavors aimed at identifying compounds with therapeutic potential.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The 2,2-dimethylcyclopropyl substituent provides a rigid scaffold that can be optimized for interactions with biological targets. Such structural motifs are frequently employed in drug design to improve pharmacokinetic profiles and reduce off-target effects. Current research in this area has highlighted the importance of optimizing molecular shape and electronic distribution to achieve high selectivity and efficacy.

The 4-ethynylphenyl component of the molecule offers additional opportunities for chemical manipulation. Terminal alkynes are versatile intermediates that can undergo a variety of reactions, including Sonogashira coupling, which allows for the introduction of aryl groups at specific positions. This reactivity has been leveraged in the synthesis of complex pharmaceuticals where precise control over molecular architecture is essential. Recent studies have demonstrated that compounds incorporating such functional groups exhibit enhanced binding to protein targets, making them promising candidates for further development.

From a computational chemistry perspective, the optimization of 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine has been approached using advanced modeling techniques. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate its interaction with potential biological targets. These studies have provided valuable insights into how modifications to the phenyl ring and cyclopropyl moiety can influence binding affinity and specificity. Such computational efforts are crucial in guiding experimental design and accelerating the discovery process.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial in vitro assays have shown that derivatives of 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine exhibit modulatory effects on key signaling pathways implicated in various diseases. These findings align with emerging trends in drug discovery, where targeting multiple pathways simultaneously is seen as a strategy to improve therapeutic outcomes. The compound’s ability to interact with multiple targets suggests its potential as a lead molecule for the development of combination therapies.

In conclusion, the compound identified by CAS number 2229455-54-1 and named 1-(4-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.